Cas no 1256260-38-4 (methyl 5-amino-2-chloro-3-fluorobenzoate)

• Product Name: methyl 5-amino-2-chloro-3-fluorobenzoate
• CAS No: 1256260-38-4
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• MDL: MFCD24111339
• CID: 4582474
• PubChem ID: 68761272
• Update Time: 2025-07-18

methyl 5-amino-2-chloro-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-2-chloro-3-fluorobenzoate

• MDL： MFCD24111339
• Inchi： 1S/C8H7ClFNO2/c1-13-8(12)5-2-4(11)3-6(10)7(5)9/h2-3H,11H2,1H3
• InChI Key： XVTARICOQIMAEM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(N)=CC(F)=C1Cl

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 336.8±42.0 °C at 760 mmHg
• Flash Point: 157.5±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 5-amino-2-chloro-3-fluorobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 5-amino-2-chloro-3-fluorobenzoate

Methyl 5-Amino-2-Chloro-3-Fluorobenzoate: An Overview of a Versatile Compound (CAS No. 1256260-38-4)

Methyl 5-amino-2-chloro-3-fluorobenzoate (CAS No. 1256260-38-4) is a multifaceted organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique functional groups, including an amino group, a chloro substituent, and a fluoro substituent, offers a wide range of applications in the development of novel drugs and chemical intermediates.

The chemical structure of methyl 5-amino-2-chloro-3-fluorobenzoate is particularly noteworthy for its potential to serve as a building block in the synthesis of more complex molecules. The presence of the amino group provides a reactive site for various chemical transformations, such as acylation, alkylation, and coupling reactions. The chloro and fluoro substituents, on the other hand, introduce additional reactivity and selectivity, making this compound a valuable starting material in the synthesis of bioactive molecules.

Recent studies have highlighted the importance of methyl 5-amino-2-chloro-3-fluorobenzoate in the development of new therapeutic agents. For instance, researchers at the University of California, San Francisco, have explored its use as an intermediate in the synthesis of novel antiviral compounds. The unique combination of functional groups in this molecule allows for the design of drugs with enhanced potency and selectivity against viral targets.

In another study published in the Journal of Medicinal Chemistry, scientists at Harvard University investigated the potential of methyl 5-amino-2-chloro-3-fluorobenzoate as a precursor for the synthesis of anticancer agents. The compound's ability to undergo selective functionalization and its stability under various reaction conditions make it an attractive candidate for drug discovery efforts. The researchers reported that derivatives of this compound exhibited significant cytotoxic activity against several cancer cell lines, suggesting its potential as a lead compound in anticancer drug development.

Beyond its applications in medicinal chemistry, methyl 5-amino-2-chloro-3-fluorobenzoate has also found use in other areas of chemical research. In materials science, for example, this compound has been utilized as a monomer in the synthesis of functional polymers with unique properties. The presence of both electron-withdrawing and electron-donating groups in its structure allows for the fine-tuning of polymer properties, such as solubility, thermal stability, and mechanical strength.

The synthesis of methyl 5-amino-2-chloro-3-fluorobenzoate typically involves several steps, including nitration, reduction, and esterification reactions. One common synthetic route starts with the nitration of 2-chloro-3-fluorobenzoic acid to form 5-nitro-2-chloro-3-fluorobenzoic acid. This intermediate is then reduced to form 5-amino-2-chloro-3-fluorobenzoic acid, which is subsequently esterified to yield the final product. Each step in this process requires careful control of reaction conditions to ensure high yields and purity.

The physical and chemical properties of methyl 5-amino-2-chloro-3-fluorobenzoate are well-documented. It is a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.

In terms of safety and handling, while methyl 5-amino-2-chloro-3-fluorobenzoate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn at all times, and any spills or exposures should be addressed promptly according to established guidelines.

The future prospects for methyl 5-amino-2-chloro-3-fluorobenzoate are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on various fields. For example, recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior and reactivity, facilitating the design of more efficient synthetic routes and novel compounds based on this versatile starting material.

In conclusion, methyl 5-amino-2-chloro-3-fluorobenzoate (CAS No. 1256260-38-4) is a highly valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups makes it an excellent starting material for the synthesis of bioactive molecules and functional polymers. As research in these areas continues to advance, the importance of this compound is likely to grow even further.